N,N-diphenyl-10-[10-(N-phenylanilino)anthracen-9-yl]anthracen-9-amine

• IUPAC Name: N,N-diphenyl-10-[10-(N-phenylanilino)anthracen-9-yl]anthracen-9-amine
• InChI: InChI=1S/C52H36N2/c1-5-21-37(22-6-1)53(38-23-7-2-8-24-38)51-45-33-17-13-29-41(45)49(42-30-14-18-34-46(42)51)50-43-31-15-19-35-47(43)52(48-36-20-16-32-44(48)50)54(39-25-9-3-10-26-39)40-27-11-4-12-28-40/h1-36H
• InChI Key: SSBPBRYKYNKEPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=C4C=CC=CC4=C(C5=CC=CC=C53)C6=C7C=CC=CC7=C(C8=CC=CC=C86)N(C9=CC=CC=C9)C1=CC=CC=C1
• Molecular Formula: C52H36N2
• Molecular Weight: 688.9 g/mol

Description

N,N-diphenyl-10-[10-(N-phenylanilino)anthracen-9-yl]anthracen-9-amine, also known as Diphenylamine-9-amine (DPA), is a synthetic compound with a wide range of applications in biochemistry, pharmaceuticals, and industrial chemistry. It is a versatile compound that can be used for a variety of purposes, including as a reagent for organic synthesis, as a catalyst for chemical reactions, and as a fluorescent dye for biological imaging. DPA has been used for decades in the laboratory, and has recently seen increased use in a number of areas.

Scientific Research Applications

Self-Assembly and Supramolecular Chemistry

The compound’s unique structure allows it to participate in self-assembly processes. . This adduct gradually transforms from a non-equilibrium metastable state to a thermodynamically stable state over time. The conformation-dependent emission feature of DPAC enables real-time, in situ monitoring of the self-assembly process using fluorescence changes. Additionally, the chirality of the cysteine derivative induces circularly polarized luminescence (CPL) in the final columnar assemblies.

Synthesis routes and methods

Procedure details

In a flask were placed 35 g of 9,9′-bianthryl and 300 mL of carbon tetrachloride, and to the vigorously stirred mixture was slowly added 40 g of bromine under cooling. After addition, the mixture was slowly warmed and then refluxed for 1 hour with stirring. Carbon tetrachloride was evaporated from the reaction mixture under a reduced pressure, the residual solid was extracted with carbon tetrachloride using a Soxhlet extractor. The extract was dried and concentrated to give 42 g(yield 81%) of 10,10′-dibromo-9,9′-bianthryl. Then, in a 100 mL three-necked flask were placed 25 g of 10,10′-dibromo-9,9′-bianthryl, 20 g of diphenylamine, 17 g of potassium carbonate, 0.4 g of copper powder and 80 mL of nitrobenzene, and the mixture was stirred at 200° C. for 30 hours. After completion of the reaction, toluene was added to the mixture. The mixture was filtered to remove inorganics. Toluene and nitrobenzene were evaporated under a reduced pressure. The residue was purified by column chromatography on silica gel eluting with a 1:2 mixture of toluene and ligroin, to give 19 g(yield: 55%) of 10,10′-bis(diphenylamino)-9,9′-bianthryl.